Cas no 29926-41-8 (2-Acetyl-2-thiazoline)

• Product Name: 2-Acetyl-2-thiazoline
• CAS No: 29926-41-8
• MF: C₅H₇NOS
• MW: 129.180179834366
• MDL: MFCD00209496
• CID: 53550
• PubChem ID: 329830659
• Update Time: 2026-05-14

2-Acetyl-2-thiazoline Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Dihydrothiazol-2-yl)ethanone
• 2-Acetyl-2-thiazoline
• 1-(4,5-dihydro-1,3-thiazol-2-yl)ethanone
• 2-Acetyl-2-thiazolin
• 2-Acetyl-2-thiazoline100µg
• 2-Acetylthiazolin
• Ethanone,1-(4,5-dihydro-2-thiazolyl)
• UNII-TI3K1Q5Y1T
• Corn thiazoline
• Ethanone, 1-(4,5-dihydro-2-thiazolyl)-
• 2-Acetyl-4,5-dihydrothiazole
• 2-acetylthiazoline
• 2-Thiazoline, 2-acetyl
• TI3K1Q5Y1T
• 1-(4,5-dihydro-1,3-thiazol-2-yl)ethan-1-one
• acetylthiazoline
• Acetylthiazoline (Related)
• FEMA 3817
• Ketone, methyl 2-thiazolin-2-yl
• FZOZFDAMV

• MDL： MFCD00209496
• Inchi： 1S/C5H7NOS/c1-4(7)5-6-2-3-8-5/h2-3H2,1H3
• InChI Key： FZOZFDAMVVEZSJ-UHFFFAOYSA-N
• SMILES： S1C(C(C([H])([H])[H])=O)=NC([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 129.02500
• Monoisotopic Mass: 129.024835
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.17 g/mL at 25 °C(lit.)
• Melting Point: 26-30 °C (lit.)
• Boiling Point: 94°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Refractive Index: n20/D 1.527-1.533
  n20/D 1.5305(lit.)
• PSA: 54.73000
• LogP: 0.15630
• FEMA: 3817

2-Acetyl-2-thiazoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-Acetyl-2-thiazoline

2-Acetyl-2-thiazoline (CAS No. 29926-41-8): A Versatile Flavor and Fragrance Compound

2-Acetyl-2-thiazoline (CAS No. 29926-41-8) is a highly valuable heterocyclic compound widely recognized for its unique organoleptic properties. As a member of the thiazoline family, this compound has gained significant attention in the flavor and fragrance industry due to its characteristic roasted, nutty, and popcorn-like aroma. The molecular structure, featuring both acetyl and thiazoline functional groups, contributes to its distinctive sensory profile that makes it indispensable in modern food flavoring applications and perfumery.

The growing consumer demand for natural-like flavor compounds has positioned 2-acetyl-2-thiazoline as a key ingredient in the development of authentic food flavors. Recent studies in flavor chemistry have revealed its presence as a natural component in various heat-processed foods, particularly in roasted meats, coffee, and baked products. This discovery has increased its appeal to manufacturers seeking clean-label solutions for processed foods while maintaining rich, complex flavor profiles.

From a chemical perspective, 2-acetyl-2-thiazoline demonstrates remarkable stability under various processing conditions, making it ideal for applications requiring high-temperature stability. Its molecular weight of 129.17 g/mol and boiling point of approximately 85-90°C at 0.1 mmHg allow for precise formulation control in both liquid flavor systems and dry powder blends. The compound's threshold value of 0.1 ppb in water highlights its exceptional potency as a flavor modifier.

The synthesis of 2-acetyl-2-thiazoline typically involves the reaction of 2-mercaptoethanol with acetonitrile derivatives, followed by careful purification processes to achieve the high purity required for food-grade applications. Advanced analytical techniques such as GC-MS analysis and HPLC purification ensure the consistent quality demanded by the flavor industry. Recent innovations in green chemistry approaches have led to more sustainable production methods with reduced environmental impact.

In the context of current market trends, 2-acetyl-2-thiazoline has become particularly relevant for developing plant-based meat alternatives. As consumers increasingly adopt flexitarian and vegetarian diets, food scientists are leveraging this compound to recreate the authentic umami and roasted notes characteristic of traditional meat products. Its ability to enhance savory flavor profiles at minimal usage levels makes it cost-effective for large-scale production.

The compound's applications extend beyond food into the fine fragrance sector, where it contributes warm, toasted nuances to modern perfume compositions. Perfumers value 2-acetyl-2-thiazoline for its ability to add depth and complexity to oriental and gourmand fragrances, often used in trace amounts to create sophisticated accords. Recent patent filings indicate growing interest in its use for functional fragrances designed to evoke specific emotional responses.

From a regulatory standpoint, 2-acetyl-2-thiazoline is approved for use as a flavoring substance by major food safety authorities including the FDA and EFSA. Its FEMA GRAS status (FEMA No. 3817) and inclusion in the EU flavoring regulation (EC) No 1334/2008 ensure its acceptance in global markets. Manufacturers appreciate its compliance with international food safety standards, reducing barriers to product development and commercialization.

Recent advancements in flavor encapsulation technologies have further expanded the potential applications of 2-acetyl-2-thiazoline. Microencapsulation techniques protect the volatile compound during processing while enabling controlled release in final products. This innovation addresses common challenges in flavor retention and shelf-life extension, particularly important for snack foods and ready-to-eat products where flavor consistency is critical.

The scientific community continues to explore new dimensions of 2-acetyl-2-thiazoline chemistry, with recent studies investigating its potential as a flavor precursor in Maillard reaction systems. Research published in the Journal of Agricultural and Food Chemistry (2022) demonstrated its role in forming novel aroma-active compounds when combined with reducing sugars under controlled thermal conditions. These findings open possibilities for innovative flavor generation systems in processed foods.

Market analysts project steady growth for the 2-acetyl-2-thiazoline market, driven by increasing demand for premium flavor ingredients in both developed and emerging economies. The compound's versatility across multiple applications—from savory snacks to luxury fragrances—positions it as a strategic ingredient for product developers. As consumer preferences evolve toward more authentic and sophisticated flavor experiences, 2-acetyl-2-thiazoline is expected to maintain its relevance in the specialty chemicals sector.

Quality control remains paramount in 2-acetyl-2-thiazoline production, with leading manufacturers implementing rigorous analytical testing protocols to ensure batch-to-batch consistency. Advanced techniques such as chiral chromatography and isotope ratio mass spectrometry help verify authenticity and detect potential adulteration—critical considerations for premium-priced flavor compounds. These quality assurance measures support the compound's use in high-value applications where performance reliability is essential.

Looking ahead, research initiatives are exploring the potential of 2-acetyl-2-thiazoline derivatives with modified sensory properties. Early-stage investigations into structural analogs aim to develop compounds with enhanced flavor potency or altered aroma characteristics, potentially expanding the toolkit available to flavorists. Such innovations could lead to next-generation flavor modifiers with improved performance in specific food matrices.

In conclusion, 2-acetyl-2-thiazoline (CAS No. 29926-41-8) represents a fascinating intersection of chemistry and sensory science. Its unique properties continue to inspire innovation across multiple industries, from food technology to perfumery. As understanding of its structure-activity relationships deepens and production methods advance, this versatile compound is poised to play an increasingly important role in meeting the evolving demands of global markets for authentic, high-quality flavor experiences.